Cas no 144774-97-0 ((1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine)

• Product Name: (1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine
• CAS No: 144774-97-0
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD23165781
• CID: 2919463
• PubChem ID: 10375649
• Update Time: 2025-04-21

(1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [R-(-)-2-phenyl-1-(2-thiazolyl)ethylamine]
• (R)-Dolaphenine;
• EOS-61957
• (R)-Dolaphenine
• (R)-2-phenyl-1-(thiazol-2-yl)ethanaMine
• (R)-2-phenyl-1-(thiazol-2-yl)ethan-1-amine
• (1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethanamine
• (1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine
• 2-Thiazolemethanamine, alpha-(phenylmethyl)-, (R)- (9CI)
• 144774-97-0
• SCHEMBL8143963
• CS-0010980
• EN300-8785730
• E80863
• 2-Thiazolemethanamine, ?-(phenylmethyl)-, (R)- (9CI)

• MDL： MFCD23165781
• Inchi： 1S/C11H12N2S/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9/h1-7,10H,8,12H2/t10-/m1/s1
• InChI Key： ADXGZQRJIYRSGK-SNVBAGLBSA-N
• SMILES： S1C=CN=C1[C@@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 204.07200
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.08590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives